Cas no 127783-72-6 ([1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, methyl ester
• CAS No: 127783-72-6
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 2899272
• Update Time: 2023-04-04

[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C15H11F3O2/c1-20-14(19)11-7-5-10(6-8-11)12-3-2-4-13(9-12)15(16,17)18/h2-9H,1H3
• InChI Key： QEJLGUUJIJBMOO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)=CC=C(C(OC)=O)C=C1

Computed Properties

• Exact Mass: 280.071
• Monoisotopic Mass: 280.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0